Cas no 2138122-81-1 (4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine)
4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-1158225
- 2138122-81-1
- 4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine
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- Inchi: 1S/C10H19N5/c1-10(2)5-4-7(11)6-8(10)9-12-14-15(3)13-9/h7-8H,4-6,11H2,1-3H3
- InChI Key: OSXFYZUIVYICAQ-UHFFFAOYSA-N
- SMILES: NC1CCC(C)(C)C(C2N=NN(C)N=2)C1
Computed Properties
- Exact Mass: 209.16404563g/mol
- Monoisotopic Mass: 209.16404563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 69.6Ų
4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1158225-0.05g |
4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine |
2138122-81-1 | 0.05g |
$1296.0 | 2023-06-08 | ||
| Enamine | EN300-1158225-0.1g |
4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine |
2138122-81-1 | 0.1g |
$1357.0 | 2023-06-08 | ||
| Enamine | EN300-1158225-0.25g |
4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine |
2138122-81-1 | 0.25g |
$1420.0 | 2023-06-08 | ||
| Enamine | EN300-1158225-0.5g |
4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine |
2138122-81-1 | 0.5g |
$1482.0 | 2023-06-08 | ||
| Enamine | EN300-1158225-1.0g |
4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine |
2138122-81-1 | 1g |
$1543.0 | 2023-06-08 | ||
| Enamine | EN300-1158225-2.5g |
4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine |
2138122-81-1 | 2.5g |
$3025.0 | 2023-06-08 | ||
| Enamine | EN300-1158225-5.0g |
4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine |
2138122-81-1 | 5g |
$4475.0 | 2023-06-08 | ||
| Enamine | EN300-1158225-10.0g |
4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine |
2138122-81-1 | 10g |
$6635.0 | 2023-06-08 |
4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine Related Literature
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine
4,4-Dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine: A Comprehensive Overview
The compound 4,4-dimethyl-3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohexan-1-amine, with the CAS number 213812281, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a tetrazole moiety. The presence of the tetrazole group imparts distinctive chemical properties, making it a subject of interest for various applications.
Recent studies have highlighted the potential of this compound in the development of novel materials for electronic applications. The tetrazole group within its structure is known to exhibit strong electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. Researchers have explored its use in the synthesis of advanced polymers and composites, where its ability to enhance conductivity and mechanical stability has been demonstrated. For instance, a study published in 2023 revealed that incorporating this compound into polymer blends resulted in materials with improved thermal stability and electrical conductivity.
The synthesis of 4,4-dimethyl-cyclohexanamine derivatives has also been a focal point of recent research. Traditional methods involve multi-step reactions that often require harsh conditions and expensive reagents. However, advancements in catalytic chemistry have enabled more efficient and sustainable synthesis pathways. For example, the use of transition metal catalysts has been shown to significantly reduce reaction times and improve yields in the production of this compound.
In terms of biological applications, this compound has shown promise in drug discovery efforts. Its structural similarity to certain bioactive molecules suggests potential as a lead compound for developing new pharmaceutical agents. Preclinical studies have indicated that it exhibits moderate activity against several enzyme targets associated with neurodegenerative diseases. While further research is needed to fully understand its pharmacokinetic properties and safety profile, these findings underscore its potential in biomedical applications.
The structural versatility of this compound also makes it an attractive candidate for use in sensors and detection systems. The tetrazole moiety's reactivity towards certain chemical species can be harnessed to create highly sensitive sensors for environmental monitoring. Recent breakthroughs in nanotechnology have enabled the integration of this compound into nanostructured materials that offer enhanced sensitivity and selectivity compared to traditional sensor materials.
In conclusion, 4,4-dimethyl-cyclohexanamine derivatives like this compound represent a promising avenue for innovation across multiple disciplines. From advanced materials science to drug discovery and sensor technology, its unique chemical properties continue to drive cutting-edge research. As our understanding of its behavior at the molecular level deepens, new applications are likely to emerge, further solidifying its role as an important compound in contemporary chemistry.
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